Cas no 941009-07-0 (5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product name: 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941009-07-0
• MF: C₂₅H₂₄N₄O₄
• MW: 444.482465744019
• CID: 5428820

5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-methoxybenzoyl)piperazin-1-yl]-2-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H24N4O4/c1-31-21-9-5-3-7-18(21)11-12-23-27-20(17-26)25(33-23)29-15-13-28(14-16-29)24(30)19-8-4-6-10-22(19)32-2/h3-12H,13-16H2,1-2H3/b12-11+
• InChI Key： LJFXFNLSZDWFLH-VAWYXSNFSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3OC)CC2)=C(C#N)N=C1/C=C/C1=CC=CC=C1OC

Additional information on 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941009-07-0)

The compound 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941009-07-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core linked to a methoxybenzoyl group and an oxazole-carbonitrile moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its unique molecular architecture.

In recent years, the demand for novel small-molecule inhibitors and signal transduction modulators has surged, driven by advancements in precision medicine. The 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile compound aligns with this trend, as its structure-activity relationship (SAR) suggests potential interactions with key enzymes and receptors. This has led to its inclusion in high-throughput screening (HTS) campaigns aimed at identifying new drug-like molecules for conditions such as inflammatory diseases and metabolic disorders.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the applications of piperazine derivatives in drug discovery?" The answer often highlights compounds like CAS No. 941009-07-0, which exemplify the versatility of piperazine-based scaffolds. These derivatives are prized for their ability to enhance bioavailability and target selectivity, making them invaluable in the design of next-generation therapeutics. The incorporation of a methoxyphenyl group further optimizes the compound's pharmacokinetic properties, a topic of great interest to researchers and developers.

Another hot topic in the scientific community is the role of oxazole derivatives in modern pharmacology. The oxazole-carbonitrile segment of 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile contributes to its stability and binding affinity, which are critical for drug-target interactions. This has spurred investigations into its potential as a lead compound for treating neurological and oncological conditions, areas where heterocyclic chemistry plays a pivotal role.

From a synthetic chemistry perspective, the compound's E-configuration (as indicated by the (E)-2-(2-methoxyphenyl)ethenyl moiety) is noteworthy. This geometric feature influences its stereoelectronic properties, which are essential for achieving desired biological effects. Researchers often explore such configurations to optimize molecular docking and binding kinetics, addressing common challenges in rational drug design.

In conclusion, 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(2-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941009-07-0) represents a fascinating intersection of medicinal chemistry and molecular biology. Its multifaceted structure and potential applications make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapy. As the scientific community continues to unravel its mechanisms, this compound is poised to play a significant role in the future of pharmaceutical innovation.